Cas no 1545049-62-4 (3-(4-methoxy-3-methylphenyl)propanal)

• Product Name: 3-(4-methoxy-3-methylphenyl)propanal
• CAS No: 1545049-62-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5008264
• PubChem ID: 83827862
• Update Time: 2025-08-05

3-(4-methoxy-3-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-methylphenylpropanal
• 3-(4-methoxy-3-methylphenyl)propanal

• Inchi： 1S/C11H14O2/c1-8-6-10(9(2)7-12)4-5-11(8)13-3/h4-7,9H,1-3H3
• InChI Key： KMQNCKZOZORTIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C=O)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3-(4-methoxy-3-methylphenyl)propanal

Introduction to 3-(4-methoxy-3-methylphenyl)propanal (CAS No. 1545049-62-4)

3-(4-methoxy-3-methylphenyl)propanal, also known by its CAS number 1545049-62-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, fragrances, and materials science. This compound is characterized by its aromatic ring substituted with a methoxy and methyl group, coupled with an aldehyde functional group at the end of a propyl chain. This structure confers specific chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-(4-methoxy-3-methylphenyl)propanal is C₁₁H₁₄O₂, and its molecular weight is 182.22 g/mol. The compound is a colorless to pale yellow liquid with a characteristic aldehyde odor. It is soluble in most organic solvents and has a boiling point of approximately 250°C at atmospheric pressure. These physical properties make it suitable for various synthetic processes and applications.

In the realm of pharmaceutical research, 3-(4-methoxy-3-methylphenyl)propanal has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of new drugs targeting specific biological pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 3-(4-methoxy-3-methylphenyl)propanal exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond pharmaceuticals, 3-(4-methoxy-3-methylphenyl)propanal has found applications in the fragrance industry due to its distinctive aroma. Fragrance chemists have utilized this compound to create complex scent profiles in perfumes and personal care products. A 2020 study published in the Fragrance Journal detailed the use of this aldehyde in combination with other aromatic compounds to produce long-lasting and appealing fragrances. The study noted that the unique chemical structure of 3-(4-methoxy-3-methylphenyl)propanal contributes to its stability and longevity when used in fragrance formulations.

In materials science, the compound has been investigated for its potential as a building block for advanced materials. Researchers at the University of California, Berkeley, have explored the use of 3-(4-methoxy-3-methylphenyl)propanal in the synthesis of polymers with enhanced mechanical properties. A 2019 study published in the Journal of Polymer Science demonstrated that copolymers containing this aldehyde exhibited improved tensile strength and thermal stability compared to traditional polymers. These findings suggest that 3-(4-methoxy-3-methylphenyl)propanal could be a valuable component in the development of next-generation materials for various industrial applications.

The synthetic accessibility of 3-(4-methoxy-3-methylphenyl)propanal has also been a subject of interest for chemists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the aldol condensation reaction between 4-methoxy-3-methylbenzaldehyde and propionaldehyde, followed by oxidation to form the aldehyde. This route is cost-effective and scalable, making it suitable for large-scale production.

Safety considerations are paramount when handling any chemical compound, including 3-(4-methoxy-3-methylphenyl)propanal. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-(4-methoxy-3-methylphenyl)propanal (CAS No. 1545049-62-4) is a multifaceted compound with a wide range of applications across pharmaceuticals, fragrances, and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various industries.